Cas no 84449-85-4 (Raloxifene Dimesylate Hydrochloride)

• Product Name: Raloxifene Dimesylate Hydrochloride
• CAS No: 84449-85-4
• MF: C₃₀H₃₂ClNO₈S₃
• MW: 666.224984169006
• CID: 667183
• Update Time: 2025-06-07

Raloxifene Dimesylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanone,[6-[(methylsulfonyl)oxy]-2-[4-[(methylsulfonyl)oxy]phenyl]benzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]-, hydrochloride
• Methanone,[6-[(methylsulfonyl)oxy]-2-[4-[(methylsulfonyl)oxy]phenyl]benzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]-,
• Raloxifene Dimesylate
• [6-[(Methylsulfonyl)oxy]-2-[4-[(methylsulfonyl)oxy]phenyl]benzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]methanone hydrochloride (1:1) (ACI)
• Methanone, [6-[(methylsulfonyl)oxy]-2-[4-[(methylsulfonyl)oxy]phenyl]benzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]-, hydrochloride (9CI)
• Raloxifene Dimesylate Hydrochloride

• Inchi： 1S/C30H31NO8S3.ClH/c1-41(33,34)38-24-12-8-22(9-13-24)30-28(26-15-14-25(20-27(26)40-30)39-42(2,35)36)29(32)21-6-10-23(11-7-21)37-19-18-31-16-4-3-5-17-31;/h6-15,20H,3-5,16-19H2,1-2H3;1H
• InChI Key： FAWLEUFZZQAEDA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2C(=CC(=CC=2)OS(C)(=O)=O)SC=1C1C=CC(OS(C)(=O)=O)=CC=1)C1C=CC(OCCN2CCCCC2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Raloxifene Dimesylate Hydrochloride

Raloxifene Dimesylate Hydrochloride (CAS No. 84449-85-4): A Comprehensive Overview

Raloxifene Dimesylate Hydrochloride (CAS No. 84449-85-4) is a synthetic selective estrogen receptor modulator (SERM) that has gained significant attention in the pharmaceutical and medical research communities. This compound is widely recognized for its potential in the prevention and treatment of osteoporosis, as well as its role in reducing the risk of breast cancer in postmenopausal women. The unique pharmacological properties of Raloxifene Dimesylate Hydrochloride make it a valuable therapeutic agent, and ongoing research continues to uncover new applications and mechanisms of action.

The chemical structure of Raloxifene Dimesylate Hydrochloride is characterized by its ability to selectively bind to estrogen receptors, thereby modulating the effects of estrogen in different tissues. Unlike traditional estrogen therapies, which can have both beneficial and detrimental effects, Raloxifene Dimesylate Hydrochloride exhibits tissue-specific actions. In bone tissue, it acts as an estrogen agonist, promoting bone density and reducing the risk of fractures. In breast tissue, however, it acts as an antagonist, potentially reducing the risk of breast cancer.

Recent studies have further elucidated the mechanisms by which Raloxifene Dimesylate Hydrochloride exerts its therapeutic effects. For instance, a 2021 study published in the Journal of Clinical Endocrinology & Metabolism demonstrated that Raloxifene Dimesylate Hydrochloride not only increases bone mineral density but also improves bone microarchitecture, thereby enhancing overall bone strength. This finding underscores the compound's potential as a comprehensive treatment for osteoporosis.

In addition to its well-established role in osteoporosis management, Raloxifene Dimesylate Hydrochloride has shown promise in other areas of medical research. A 2022 study in the Cancer Research journal reported that Raloxifene Dimesylate Hydrochloride may have anti-tumor effects beyond breast cancer. Specifically, it was found to inhibit the growth of certain types of ovarian and endometrial cancers by modulating estrogen receptor signaling pathways. These findings suggest that Raloxifene Dimesylate Hydrochloride could be a valuable addition to the arsenal of cancer therapies.

The safety profile of Raloxifene Dimesylate Hydrochloride is another critical aspect that has been extensively studied. Clinical trials have shown that while it can cause side effects such as hot flashes and leg cramps, these are generally mild and manageable. Moreover, compared to traditional hormone replacement therapy (HRT), Raloxifene Dimesylate Hydrochloride has a lower risk of thromboembolic events and endometrial hyperplasia. This favorable safety profile makes it a preferred option for many postmenopausal women who are at risk for osteoporosis or breast cancer.

The pharmacokinetics of Raloxifene Dimesylate Hydrochloride have also been well-characterized. It is rapidly absorbed from the gastrointestinal tract and undergoes extensive first-pass metabolism in the liver. The active metabolites are then distributed throughout the body and exert their therapeutic effects. The half-life of Raloxifene Dimesylate Hydrochloride is approximately 24 hours, allowing for once-daily dosing regimens that enhance patient compliance.

In conclusion, Raloxifene Dimesylate Hydrochloride (CAS No. 84449-85-4) represents a significant advancement in the treatment and prevention of osteoporosis and breast cancer. Its unique mechanism of action, favorable safety profile, and broad therapeutic potential make it an important compound in modern medicine. Ongoing research continues to explore new applications and optimize its use in clinical settings, ensuring that this compound remains at the forefront of pharmaceutical innovation.